N-(3-Ethynylphenyl)-2H-[1,3]dioxolo[4,5-G]quinazolin-8-amine

• CAS No.: 183321-65-5
• Molecular Formula: C17H11N3O2
• Molecular Weight: 289.29 g/mol
• IUPAC Name: N-(3-ethynylphenyl)-[1,3]dioxolo[4,5-g]quinazolin-8-amine
• InChI: InChI=1S/C17H11N3O2/c1-2-11-4-3-5-12(6-11)20-17-13-7-15-16(22-10-21-15)8-14(13)18-9-19-17/h1,3-9H,10H2,(H,18,19,20)
• InChI Key: LBAXXGJEHLZEQP-UHFFFAOYSA-N
• Canonical SMILES: C#CC1=CC(=CC=C1)NC2=NC=NC3=CC4=C(C=C32)OCO4

Description

N-(3-Ethynylphenyl)-2H-[1,3]dioxolo[4,5-G]quinazolin-8-amine is a useful research compound. Its molecular formula is C17H11N3O2 and its molecular weight is 289.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 8-chloro-[1,3]dioxolo[4,5-g]quinazoline (0.200 g, 1.04 mmol) and 3-ethynylaniline (0.127 g, 1.09 mmol) in 5 mL isopropanol was heated to reflux overnight, then cooled to ambient temperature. Precipitate was collected and washed to give [1,3]dioxolo[4,5-g]quinazolin-8-yl-(3-ethynyl-phenyl)-amine (0.266 g, 78%): mp greater than 350° C.